Cas no 2140468-69-3 (3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2140468-69-3
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• CID: 6599141
• PubChem ID: 165829527
• Update Time: 2025-10-28

3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2140468-69-3
• EN300-1920425

• Inchi： 1S/C9H10BrNO2S/c1-9(2)5(6(9)8(12)13)7-11-3-4(10)14-7/h3,5-6H,1-2H3,(H,12,13)
• InChI Key： UESMTLDHXYHJPM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C(C(=O)O)C2(C)C)S1

Computed Properties

• Exact Mass: 274.96156g/mol
• Monoisotopic Mass: 274.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2140468-69-3)

3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2140468-69-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a cyclopropane ring substituted with a thiazole moiety and a bromo group, which endows it with unique chemical and biological properties. The structural configuration of this molecule makes it a promising candidate for further exploration in drug discovery and development.

The thiazole ring is a pivotal structural feature of this compound, known for its presence in numerous biologically active molecules. Thiazole derivatives are widely recognized for their antimicrobial, antifungal, and anti-inflammatory properties. In particular, the 5-bromo substituent on the thiazole ring enhances the electronic properties of the molecule, influencing its reactivity and interaction with biological targets. This substitution pattern is often exploited in medicinal chemistry to modulate pharmacological activity.

The cyclopropane moiety in 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid introduces rigidity to the molecular structure, which can be advantageous in terms of binding affinity and metabolic stability. Cyclopropanes are known to exhibit unique conformational constraints that can improve drug-like properties such as solubility and bioavailability. The presence of two methyl groups at the 2-position of the cyclopropane ring further stabilizes the molecule and may contribute to its pharmacokinetic profile.

This compound has been studied in various contexts, particularly in the development of novel therapeutic agents. Recent research has highlighted its potential as an intermediate in synthesizing more complex molecules with enhanced biological activity. The brominated thiazole derivative is particularly interesting because bromine atoms can serve as handles for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in constructing complex organic frameworks for drug candidates.

In the realm of medicinal chemistry, 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been explored for its potential antimicrobial properties. Studies have demonstrated that thiazole derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The bromo group may enhance these effects by increasing the electrophilicity of the molecule, allowing for better interaction with bacterial targets. Additionally, the cyclopropane ring's rigid structure could mimic natural substrates or inhibitors, leading to potent binding interactions.

Another area of interest is the application of this compound in anticancer research. Thiazole-based molecules have shown promise as kinase inhibitors and apoptosis inducers. The structural features of 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, particularly the combination of thiazole and bromo substituents, make it a suitable candidate for developing small-molecule inhibitors targeting cancer-related enzymes or pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases overexpressed in tumor cells.

The synthesis of 3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. Key steps include cyclization reactions to form the cyclopropane ring and functional group interconversions to introduce the thiazole and bromo moieties. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize yield and purity. These synthetic approaches are crucial for producing sufficient quantities of the compound for further biological evaluation.

In conclusion,3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2140468-69-3) represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its unique combination of heterocyclic moieties and functional groups makes it a valuable scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new biological activities and synthetic strategies for this compound, it is likely to remain a focus of interest for medicinal chemists and biologists alike.